5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine

• IUPAC Name: 5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C15H17N3O2S/c1-10-17-12(9-21-10)8-16-15-18-13-7-11(5-6-19-2)3-4-14(13)20-15/h3-4,7,9H,5-6,8H2,1-2H3,(H,16,18)
• InChI Key: VDBUDVULLCRWEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CNC2=NC3=C(O2)C=CC(=C3)CCOC
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine is not fully understood. However, studies have suggested that this compound may exert its biological activity through the inhibition of specific enzymes or proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anticancer, antimicrobial, and antifungal activity. This compound has also been shown to have potential as a fluorescent probe for imaging studies. However, the biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine in lab experiments is its potential as a fluorescent probe for imaging studies. This compound may also have potential as an anticancer, antimicrobial, and antifungal agent. However, limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential toxicity.

Future Directions

For the study of 5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine include further investigations into its mechanism of action, toxicity, and potential therapeutic applications. Studies may also focus on developing new synthesis methods for this compound and exploring its potential as a fluorescent probe for imaging studies.

Synthesis Methods

The synthesis method of 5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine involves the reaction of 2-methyl-1,3-thiazole-4-carbaldehyde, 2-aminophenol, and 2-methoxyethylamine. The reaction takes place in the presence of a catalyst and under specific reaction conditions. The final product is obtained through a series of purification steps.

Scientific Research Applications

5-(2-methoxyethyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,3-benzoxazol-2-amine has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an anticancer agent, antimicrobial agent, and antifungal agent. It has also been investigated for its potential as a fluorescent probe for imaging studies.